Cas no 1210170-53-8 (N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1210170-53-8
• MF: C₈H₁₃F₃N₂O₂
• MW: 226.196232557297
• CID: 6443973
• Update Time: 2025-10-29

N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide
• N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)oxamide

• Inchi： 1S/C8H13F3N2O2/c1-5(2)3-12-6(14)7(15)13-4-8(9,10)11/h5H,3-4H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key： HPKDNHAOSHQPRQ-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)C(NCC(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide

Introduction to N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1210170-53-8)

N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide, a compound with the chemical formula C₁₀H₂₀F₃N₂, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1210170-53-8, belongs to a class of derivatives that exhibit unique chemical properties, making it a subject of interest for various applications.

The molecular structure of N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide consists of an ethanediamide backbone substituted with two distinct alkyl groups: 2-methylpropyl and 2,2,2-trifluoroethyl. This configuration imparts specific physicochemical characteristics that are crucial for its potential use in medicinal chemistry. The presence of fluorine atoms in the trifluoroethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles. The fluorine atoms in N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide contribute to its resistance to metabolic degradation, allowing for longer half-lives and more efficient absorption in biological systems. This property makes it an attractive candidate for the development of novel therapeutic agents.

Current research in the field of medicinal chemistry has demonstrated that derivatives of ethanediamide exhibit a wide range of biological activities. These include anti-inflammatory, antimicrobial, and antiviral properties. The specific arrangement of substituents in N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide suggests that it may possess similar bioactivities, although further studies are needed to confirm these hypotheses.

The synthesis of N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often presents challenges due to their reactivity and sensitivity to environmental factors. However, advancements in synthetic methodologies have made it increasingly feasible to produce such compounds with high yields and purity.

One of the most promising applications of N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide is in the development of targeted therapies for neurological disorders. Studies have shown that fluorinated diamides can interact with specific receptor pathways involved in neurodegeneration. The lipophilic nature of this compound allows it to cross the blood-brain barrier more effectively than non-fluorinated analogs, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of fluorinated ethylenediamines. These compounds have shown promise in preclinical trials for their ability to modulate enzyme activity and interfere with pathogenic mechanisms. The unique structure of N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide positions it as a valuable scaffold for further derivatization and optimization.

In addition to their pharmaceutical applications, compounds like N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide also find utility in agrochemical research. Their structural features can be modified to enhance crop protection agents while maintaining environmental safety. The fluorine atoms contribute to the stability and efficacy of these agrochemicals without posing significant risks to non-target organisms.

The future direction of research on N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide will likely focus on elucidating its mechanism of action and identifying potential side effects. High-throughput screening techniques will be employed to evaluate its interactions with biological targets across various disease pathways. Computational modeling will also play a crucial role in predicting how modifications to its structure may influence its biological activity.

In conclusion, N-(2-methylpropyl)-N'-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1210170-53-8) is a compound with significant potential in both pharmaceutical and agrochemical applications. Its unique molecular structure and physicochemical properties make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the opportunities for harnessing their therapeutic benefits.